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Compound of Interest

Compound Name: Tos-PEG3-methyl ester

Cat. No.: B13718833

Frequently Asked Questions (FAQSs)

Q1: What is Tos-PEG3-methyl ester and what is its reaction mechanism?

Tos-PEG3-methyl ester is a PEGylation reagent used to covalently attach a hydrophilic
polyethylene glycol (PEG) spacer to a target molecule. It consists of a three-unit PEG chain
that enhances water solubility.[1][2] One end of the PEG chain is capped with a stable methyl
ester, while the other is functionalized with a tosyl (tosylate) group. The tosyl group is an
excellent leaving group, making the reagent highly reactive towards nucleophiles in a
bimolecular nucleophilic substitution (S_N2) reaction.[1][2][3] In a typical protein PEGylation, a
nucleophilic residue on the protein (like the amine group of a lysine) attacks the carbon atom
adjacent to the tosyl group, displacing the tosylate and forming a stable covalent bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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